(S)-1-(5-bromo-6-methylpyridin-2-yl)pyrrolidin-3-ol

• IUPAC Name: (3S)-1-(5-bromo-6-methylpyridin-2-yl)pyrrolidin-3-ol
• InChI: InChI=1S/C10H13BrN2O/c1-7-9(11)2-3-10(12-7)13-5-4-8(14)6-13/h2-3,8,14H,4-6H2,1H3/t8-/m0/s1
• InChI Key: HNPQRZHQNHCEEX-QMMMGPOBSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCC(C2)O)Br
• Isomeric SMILES: CC1=C(C=CC(=N1)N2CC[C@@H](C2)O)Br
• Molecular Formula: C10H13BrN2O
• Molecular Weight: 257.13 g/mol

Description

(S)-1-(5-bromo-6-methylpyridin-2-yl)pyrrolidin-3-ol, also known as Br-PIP3, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

(S)-1-(5-bromo-6-methylpyridin-2-yl)pyrrolidin-3-ol exerts its effects by binding to and inhibiting the activity of PI3K, a key enzyme involved in various signaling pathways that regulate cell growth, survival, and metabolism. By inhibiting PI3K activity, this compound can block the downstream signaling pathways that promote cancer cell growth and survival. In addition, this compound can modulate the activity of ion channels and receptors, including the NMDA receptor, by binding to specific sites on these proteins and altering their activity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including inhibition of PI3K activity, modulation of ion channel and receptor activity, and enhancement of NMDA receptor-mediated synaptic transmission. These effects have been shown to have potential therapeutic applications in various diseases, including cancer and cognitive disorders.

Advantages and Limitations for Lab Experiments

(S)-1-(5-bromo-6-methylpyridin-2-yl)pyrrolidin-3-ol has several advantages for lab experiments, including its high purity and yield, well-established synthesis method, and potential applications in various scientific fields. However, this compound also has limitations, including its relatively high cost and limited availability, which may restrict its use in some research applications.

Future Directions

There are several future directions for research on (S)-1-(5-bromo-6-methylpyridin-2-yl)pyrrolidin-3-ol, including optimization of its synthesis method to improve yield and reduce cost, development of more selective and potent PI3K inhibitors based on the structure of this compound, and investigation of its potential therapeutic applications in other diseases, such as neurodegenerative disorders and inflammatory diseases. In addition, further studies are needed to elucidate the mechanisms underlying the effects of this compound on ion channels and receptors, which may provide new insights into the regulation of synaptic transmission and plasticity.

Synthesis Methods

The synthesis of (S)-1-(5-bromo-6-methylpyridin-2-yl)pyrrolidin-3-ol involves the reaction of 5-bromo-6-methyl-2-pyridinecarboxaldehyde with (S)-proline in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to obtain pure this compound. The synthesis method of this compound has been optimized to ensure high yield and purity, making it suitable for various research applications.

Scientific Research Applications

(S)-1-(5-bromo-6-methylpyridin-2-yl)pyrrolidin-3-ol has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been shown to inhibit the activity of phosphoinositide 3-kinase (PI3K), a key enzyme involved in various signaling pathways that are dysregulated in cancer and other diseases. This inhibition of PI3K activity makes this compound a promising candidate for the development of novel anticancer drugs.
In neuroscience, this compound has been shown to modulate the activity of ion channels and receptors, including the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and learning and memory. This compound has been shown to enhance NMDA receptor-mediated synaptic transmission and improve cognitive function in animal models, making it a potential therapeutic agent for the treatment of cognitive disorders such as Alzheimer's disease.